3-(benzylideneamino)-5-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-[(E)-benzylideneamino]-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H12Cl2N2O2S2/c22-14-6-8-16(17(23)10-14)18-9-7-15(27-18)11-19-20(26)25(21(28)29-19)24-12-13-4-2-1-3-5-13/h1-12H/b19-11+,24-12+
• InChI Key: GPOJLKLYLDLMMJ-UGWHWXBPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NN2C(=O)C(=CC3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl)SC2=S
• Isomeric SMILES: C1=CC=C(C=C1)/C=N/N2C(=O)/C(=C\C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl)/SC2=S
• Molecular Formula: C21H12Cl2N2O2S2
• Molecular Weight: 459.4 g/mol

Description

3-(benzylideneamino)-5-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C21H12Cl2N2O2S2 and its molecular weight is 459.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 457.9717254 g/mol and the complexity rating of the compound is 696. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Applications

Several studies have been conducted to evaluate the antimicrobial efficacy of thiazolidin-4-one derivatives. For instance, novel compounds have been synthesized and tested for their antimicrobial activity against a range of Gram-positive and Gram-negative bacteria as well as fungi. Compounds with moieties like 4-nitrophenyl, 3-nitrophenyl, 4-dimethylaminophenyl, 2-furyl, and 1,3-benzodioxole exhibited significant inhibitory activity against tested organisms (Reddy et al., 2010). Additionally, derivatives have shown variable and modest activities against strains of bacteria and fungi, indicating their potential as antimicrobial agents (B'Bhatt & Sharma, 2017).

Anticancer and Antiangiogenic Properties

The anticancer and antiangiogenic effects of thioxothiazolidin-4-one derivatives have been explored, with some derivatives demonstrating significant efficacy in inhibiting tumor growth and tumor-induced angiogenesis in mouse models. These findings suggest the potential of these compounds as candidates for anticancer therapy, capable of inhibiting tumor angiogenesis and tumor cell proliferation (Chandrappa et al., 2010).

Anti-inflammatory Activities

Some derivatives of 3-(benzylideneamino)-5-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one have been synthesized and tested for their anti-inflammatory properties. These compounds have shown potent anti-inflammatory effects, further supporting their potential therapeutic use in the treatment of inflammatory conditions (Manna & Narang, 2005).

Corrosion Inhibition

Beyond biomedical applications, thiazolidin-4-one derivatives have been investigated for their use as corrosion inhibitors, particularly for oil-well tubular steel in hydrochloric acid solution. These studies reveal the compounds' effectiveness in increasing corrosion inhibition efficiency with rising concentrations, indicating their practical applications in industrial settings (Yadav, Sharma, & Kumar, 2015).